Cas no 2172590-31-5 (4-(3-fluoro-4-methoxyphenyl)-1-methylcyclohex-3-en-1-amine)

• Product Name: 4-(3-fluoro-4-methoxyphenyl)-1-methylcyclohex-3-en-1-amine
• CAS No: 2172590-31-5
• MF: C₁₄H₁₈FNO
• MW: 235.29722738266
• CID: 5965510
• PubChem ID: 165465937
• Update Time: 2025-09-23

4-(3-fluoro-4-methoxyphenyl)-1-methylcyclohex-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-fluoro-4-methoxyphenyl)-1-methylcyclohex-3-en-1-amine
• EN300-1586557
• 2172590-31-5

• Inchi： 1S/C14H18FNO/c1-14(16)7-5-10(6-8-14)11-3-4-13(17-2)12(15)9-11/h3-5,9H,6-8,16H2,1-2H3
• InChI Key： MNSPMBXZZDNBCQ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1=CCC(C)(CC1)N)OC

Computed Properties

• Exact Mass: 235.137242360g/mol
• Monoisotopic Mass: 235.137242360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-(3-fluoro-4-methoxyphenyl)-1-methylcyclohex-3-en-1-amine

4-(3-fluoro-4-methoxyphenyl)-1-methylcyclohex-3-en-1-amine: A Comprehensive Overview

The compound 4-(3-fluoro-4-methoxyphenyl)-1-methylcyclohex-3-en-1-amine, identified by the CAS number 2172590-31-5, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of amines, specifically featuring a cyclohexene ring substituted with a fluoro and methoxy group on the phenyl ring, along with a methyl group attached to the amine. Its unique structure endows it with distinctive chemical properties, making it a subject of interest in both academic research and industrial development.

Recent studies have highlighted the importance of 4-(3-fluoro-4-methoxyphenyl)-1-methylcyclohex-3-en-1-amine in the field of drug discovery. The compound's ability to interact with specific biological targets has been explored in various contexts, including its potential as a modulator of enzyme activity or as a ligand in receptor-based therapies. Researchers have employed advanced computational methods, such as molecular docking and quantum mechanics, to predict its binding affinities and pharmacokinetic profiles, which are critical for drug development.

In addition to its pharmacological applications, the compound has also garnered attention in materials science. Its structural features make it a candidate for use in polymer synthesis or as a precursor in the development of advanced materials. The presence of electron-donating groups like the methoxy moiety and the electron-withdrawing fluoro group creates a balance that can influence the electronic properties of materials derived from this compound.

The synthesis of 4-(3-fluoro-4-methoxyphenyl)-1-methylcyclohex-3-en-1-amine involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods and green chemistry have provided more sustainable pathways for its production, aligning with global efforts to reduce environmental impact.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the compound's structure and purity. These analytical tools are essential for ensuring the reliability of experimental results in both research and quality control settings.

In conclusion, 4-(3-fluoro-4-methoxyphenyl)-1-methylcyclohex-3-en-1-amine stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with ongoing research into its potential uses, position it as a valuable asset in both scientific exploration and industrial innovation.